3-(benzoylamino)-N,4,6-trimethyl-N-phenylthieno[2,3-b]pyridine-2-carboxamide

• IUPAC Name: 3-benzamido-N,4,6-trimethyl-N-phenylthieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C24H21N3O2S/c1-15-14-16(2)25-23-19(15)20(26-22(28)17-10-6-4-7-11-17)21(30-23)24(29)27(3)18-12-8-5-9-13-18/h4-14H,1-3H3,(H,26,28)
• InChI Key: OQIOHDCZLLFBDU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C(=C(S2)C(=O)N(C)C3=CC=CC=C3)NC(=O)C4=CC=CC=C4)C
• Molecular Formula: C24H21N3O2S
• Molecular Weight: 415.5 g/mol

Description

“3-(benzoylamino)-N,4,6-trimethyl-N-phenylthieno[2,3-b]pyridine-2-carboxamide” is a chemical compound. It is a derivative of pyridine-2-carboxamide. Pyridine-2-carboxamide is a nicotinic acid derivative used for the prevention and treatment of cancer by activating the RUNX3 gene. It is also an inhibitor of Poly (ADP-ribose) synthetase of nuclei from rat pancreatic islet cells.

Synthesis Analysis

The synthesis of thieno[3,2-d]pyrimidine and thieno[3,4-b]pyridine derivatives involves the use of 3-amino-4-cyano-2-thiophenecarboxamides as versatile synthons. Heating thiophene-2-carboxamides in formic acid affords thieno[3,2-d]pyrimidin-4-ones. The reaction of compounds with 2,2,6-trimethyl-4H-1,3-dioxin-4-one (TMD) in xylene produces the β-keto amides.

Molecular Structure Analysis

The molecular structure of “3-(benzoylamino)-N,4,6-trimethyl-N-phenylthieno[2,3-b]pyridine-2-carboxamide” can be analyzed using quantum chemical calculations at the DFT/B3LYP/6–311+G (d,p) level of theory. This allows for the determination of structure parameters in the ground state (in the gas phase), barrier height around the C–C α bond, the general valence force field, harmonic vibrational fundamentals, potential energy distribution (PED), and infrared and Raman intensities.

Chemical Reactions Analysis

The reaction of secondary 3-aminothieno[2,3-b]pyridine-2-carboxamides with ortho-formylbenzoic acid results in angular (±)-7,7a-dihydropyrido[3",2":4’,5’]thieno[2’,3’:5,6]pyrimido[2,1-a]isoindole-6,12-diones.

Physical And Chemical Properties Analysis

The physical and chemical properties of “3-(benzoylamino)-N,4,6-trimethyl-N-phenylthieno[2,3-b]pyridine-2-carboxamide” can be analyzed using Fourier transform infrared, Fourier transform Raman, and UV–visible spectra. The compound’s nonlinear optical (NLO) properties, frontier molecular orbital (FMO) parameters, natural bond orbital (NBO) characteristics, and molecular electrostatic potential (MESP) surface analysis can also be evaluated.

Mechanism of Action

The mechanism of action of “3-(benzoylamino)-N,4,6-trimethyl-N-phenylthieno[2,3-b]pyridine-2-carboxamide” is likely mediated through CDK8 inhibition.

Future Directions

The future directions for “3-(benzoylamino)-N,4,6-trimethyl-N-phenylthieno[2,3-b]pyridine-2-carboxamide” could involve further exploration of its potential as an antiplasmodial agent. Additionally, its potential as a LIMK1 inhibitor could be explored further.